Vinzolidine

• CAS RN: 67699-40-5
• Molecular Formula: C48H58ClN5O9
• Molecular Weight: 884.5 g/mol
• IUPAC Name: methyl (13S,17S)-13-[(1'R,5S,9'R,11'R,12'R,19'R)-11'-acetyloxy-3-(2-chloroethyl)-12'-ethyl-5'-methoxy-8'-methyl-2,4-dioxospiro[1,3-oxazolidine-5,10'-8,16-diazapentacyclo[10.6.1.01,9.02,7.016,19]nonadeca-2,4,6,13-tetraene]-4'-yl]-17-ethyl-17-hydroxy-1,11-diazatetracyclo[13.3.1.04,12.05,10]nonadeca-4(12),5,7,9-tetraene-13-carboxylate
• InChI: InChI=1S/C48H58ClN5O9/c1-7-44(59)24-29-25-47(42(57)61-6,37-31(14-19-52(26-29)27-44)30-12-9-10-13-34(30)50-37)33-22-32-35(23-36(33)60-5)51(4)39-46(32)16-20-53-18-11-15-45(8-2,38(46)53)40(62-28(3)55)48(39)41(56)54(21-17-49)43(58)63-48/h9-13,15,22-23,29,38-40,50,59H,7-8,14,16-21,24-27H2,1-6H3/t29?,38-,39+,40+,44-,45+,46+,47-,48-/m0/s1
• InChI Key: MMRCWWRFYLZGAE-XKNYYMMHSA-N
• Isomeric SMILES: CC[C@@]1(CC2C[C@@](C3=C(CCN(C2)C1)C4=CC=CC=C4N3)(C5=C(C=C6C(=C5)[C@]78CCN9[C@H]7[C@@](C=CC9)([C@H]([C@@]1([C@@H]8N6C)C(=O)N(C(=O)O1)CCCl)OC(=O)C)CC)OC)C(=O)OC)O
• SMILES: CCC1(CC2CC(C3=C(CCN(C2)C1)C4=CC=CC=C4N3)(C5=C(C=C6C(=C5)C78CCN9C7C(C=CC9)(C(C1(C8N6C)C(=O)N(C(=O)O1)CCCl)OC(=O)C)CC)OC)C(=O)OC)O
• synonyms: vinzolidine

Description

Vinzolidine is an orally active semisynthetic vinca alkaloid with potential antineoplastic activity. Like other vinca alkaloid compounds, vinzolidine binds to and stabilizes tubulin molecules, thereby interfering with microtubule assembly/disassembly dynamics. As a result, vinzolidine prevents mitotic spindle formation and leads to cell cycle arrest in metaphase.

Scientific Research Applications

• Antitumor Activity : Vinzolidine shows broad anti-tumor activity against various types of cancer, including lymphoma, squamous cell cancer of the lung, Kaposi's sarcoma, Hodgkin's disease, and non-Hodgkin's lymphoma. This efficacy has been observed in both oral and intravenous formulations (Budman et al., 1984), (Sarna et al., 2004), (Takasugi et al., 1984).

• Mechanism of Action : Like other vinca alkaloids, vinzolidine binds to and stabilizes tubulin molecules, interfering with microtubule assembly/disassembly dynamics. This results in the prevention of mitotic spindle formation and leads to cell cycle arrest in metaphase (Definitions, 2020), (Definitions, 2020).

• Clinical Trials and Studies : Various phase I and II clinical trials have evaluated the effectiveness of vinzolidine in treating different cancer types. These studies have helped to establish dosing schedules and understand the drug's pharmacokinetics and bioavailability (Nelson, 1984), (Takasugi et al., 2004), (Taylor et al., 2004).

• In Vitro Studies : In vitro studies using human tumor clonogenic assays have shown the potential of vinzolidine in inhibiting tumor colony-forming units in various cancer types, such as melanoma, lung, and breast cancers (Takasugi et al., 2004).

• Comparative Analyses : Research comparing vinzolidine with other vinca alkaloids like vinblastine has been conducted to evaluate its relative effectiveness. These studies use various statistical techniques to compare in vitro cytotoxic activity (Lathan et al., 1985).

• Binding Studies : The binding of vinzolidine to tubulin has been investigated, showing its dependency on the phosphorylation state of guanine nucleotide and the influence of Mg2+ ions (Codaccioni et al., 1988).